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Compound of Interest

Compound Name: Dihydroxytartaric acid

Cat. No.: B1585207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dihydroxytartaric acid, covering its
historical discovery, physicochemical properties, and synthesis. It details the seminal Fenton
reaction, which led to its discovery, and provides generalized experimental protocols and
reaction mechanisms for its preparation.

Discovery and History

The discovery of dihydroxytartaric acid is intrinsically linked to the development of one of the
most powerful oxidation systems in chemistry. In 1876, Henry John Horstman Fenton reported
that tartaric acid could be oxidized by hydrogen peroxide when ferrous iron (Fe(ll)) was
present.[1][2] This work was described in greater detail in subsequent papers in the 1890s.[3]
[4] This deceptively simple combination of hydrogen peroxide and an iron catalyst, now
universally known as "Fenton's reagent,” was found to be a potent oxidizing agent.[1] The
reaction with tartaric acid played a prominent role in the development of modern chemistry and
the study of reactive oxygen species.[1][2] The product of this novel oxidation was identified as
dihydroxytartaric acid, also known as tetrahydroxysuccinic acid.

Physicochemical Properties

Dihydroxytartaric acid is a white crystalline powder.[5] It is highly soluble in water, but its
agueous solutions can decompose upon heating.[5] Its key properties are summarized in the
table below.
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Property Value Reference

2,2,3,3-
IUPAC Name o ] [6]
tetrahydroxybutanedioic acid

Tetrahydroxysuccinic acid,
Synonyms ) o ) [6]
Diketosuccinic acid

Molecular Formula C4HeOs [6]
Molecular Weight 182.09 g/mol [6]
Appearance White crystalline powder [5]

_ _ ~114-115 °C (with
Melting Point N [5]
decomposition)

Solubility Highly soluble in water [5]

Synthesis via Fenton Oxidation

The most established method for synthesizing dihydroxytartaric acid is the oxidation of
tartaric acid using Fenton's reagent. This reaction proceeds via a free-radical mechanism,
although the exact nature of the primary oxidizing species—whether a free hydroxyl radical
(*OH) or a high-valent iron-oxo species like the ferryl ion (FeO2+)—is still a subject of research
and depends on reaction conditions such as pH.[1]

Reaction Mechanism

The generally accepted mechanism involves the generation of a hydroxyl radical from the
reaction of Fe(ll) with hydrogen peroxide. This highly reactive radical then abstracts a hydrogen
atom from a hydroxyl-bearing carbon on the tartaric acid molecule, initiating the oxidation
process that leads to the formation of dihydroxytartaric acid.
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Caption: Simplified mechanism of tartaric acid oxidation via Fenton's reagent.

Generalized Experimental Protocol

While modern literature often focuses on the kinetics or catalytic applications of the Fenton
reaction rather than preparative synthesis, a generalized protocol for the synthesis of
dihydroxytartaric acid can be derived from Fenton's original work and established chemical
principles. This protocol should be considered a representative method and may require
optimization.

Disclaimer: This is a generalized procedure. Appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, must be worn. All operations should be
conducted within a fume hood.

Materials:
e d-Tartaric acid

o Ferrous sulfate heptahydrate (FeSOa-7H20)
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Hydrogen peroxide (30% w/w solution)
Deionized water
Ethanol (for crystallization)

Ice bath

Procedure:

Preparation: Dissolve a specific molar quantity of d-tartaric acid in a volume of deionized
water in a beaker or round-bottom flask equipped with a magnetic stirrer. Cool the solution in
an ice bath.

Catalyst Addition: Add a catalytic amount (e.g., 1-5 mol%) of ferrous sulfate heptahydrate to
the cooled tartaric acid solution and stir until it dissolves completely.

Oxidation: While maintaining the low temperature with the ice bath, slowly add a
stoichiometric amount of 30% hydrogen peroxide dropwise to the solution over an extended
period. Vigorous gas evolution may occur; the addition rate must be controlled to prevent
excessive foaming and a rapid temperature increase.

Reaction Completion: After the addition of hydrogen peroxide is complete, allow the reaction
mixture to stir in the ice bath for an additional 1-2 hours, then let it slowly warm to room
temperature and stir for several more hours or overnight.

Isolation and Purification:

[¢]

The reaction mixture can be concentrated under reduced pressure to induce
crystallization.

o Alternatively, the product may be precipitated by adding a water-miscible organic solvent,
such as ethanol.

o Filter the resulting white crystalline solid using vacuum filtration.

o Wash the crystals with cold ethanol to remove any unreacted starting material and
impurities.
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o Dry the purified dihydroxytartaric acid in a desiccator or a vacuum oven at a low
temperature.

Experimental Workflow

The logical steps for the synthesis and purification of dihydroxytartaric acid are outlined in
the following workflow diagram.
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Caption: Generalized workflow for the synthesis of dihydroxytartaric acid.

Applications

Historically, one of the primary uses of dihydroxytartaric acid was as a chemical reagent.
Fenton himself noted its utility for the determination of sodium, as it forms a sparingly soluble
sodium salt.[7]

Conclusion

Dihydroxytartaric acid holds a unique place in chemical history as the substrate that led to
the discovery of the Fenton reaction. Its synthesis is a classic example of free-radical oxidation,
achieved through the reaction of tartaric acid with hydrogen peroxide and a ferrous salt
catalyst. While the precise mechanism continues to be studied, the fundamental principles
established by Fenton over a century ago remain the foundation for the preparation of this
highly oxidized organic acid. This guide provides the foundational knowledge for researchers to
understand, replicate, and potentially optimize the synthesis of this compound for various
scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585207#synthesis-and-discovery-of-
dihydroxytartaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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